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Compound of Interest

Compound Name: 4-Aminobenzoyl chloride

Cat. No.: B098679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminobenzoyl chloride is a valuable bifunctional molecule utilized as a key intermediate in

the synthesis of a wide range of pharmaceuticals, polymers, and dyes. Its utility is derived from

the presence of both a reactive acyl chloride and a nucleophilic amino group. However, this

inherent reactivity also contributes to its instability, particularly its susceptibility to hydrolysis.

This technical guide provides an in-depth overview of the stability profile of 4-aminobenzoyl
chloride, recommended storage conditions, and methodologies for its analysis.

Chemical Properties
A summary of the key chemical properties of 4-aminobenzoyl chloride is presented below.
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Property Value

CAS Number 16106-38-0

Molecular Formula C₇H₆ClNO

Molecular Weight 155.58 g/mol

Appearance White to light yellow solid

Melting Point 71-74 °C

Boiling Point 202-205 °C at 140 hPa

Stability Profile
The primary factor governing the stability of 4-aminobenzoyl chloride is its extreme sensitivity

to moisture. The presence of the electron-donating amino group at the para position increases

the electron density on the carbonyl carbon, making it highly susceptible to nucleophilic attack

by water, leading to rapid hydrolysis.[1]

Quantitative Stability Data
Limited quantitative data on the stability of 4-aminobenzoyl chloride is available in the public

domain. However, a key study highlights its rapid degradation in the presence of water.

Condition Parameter Value Reference

Aqueous THF solution

at 25°C
Half-life (t½) 12 minutes [1]

This rapid hydrolysis underscores the critical need for anhydrous conditions during handling

and storage. The stability of solid 4-aminobenzoyl chloride under controlled temperature and

humidity over extended periods has not been extensively reported and would require

experimental determination.

Degradation Pathways
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The principal degradation pathway for 4-aminobenzoyl chloride is hydrolysis, which results in

the formation of 4-aminobenzoic acid and hydrochloric acid.[2]
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4-Aminobenzoyl Chloride

4-Aminobenzoic Acid
Hydrolysis

HCl

H₂O
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Storage

Handling

Cool, Dry Place

Inert Atmosphere
(N₂ or Ar)

Tightly Sealed
Container

Use Fume Hood

Wear Appropriate
PPE

Ensure Anhydrous
Conditions

Use in
Experiment

Receiving
4-Aminobenzoyl Chloride
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Prepare 4-Aminobenzoyl
Chloride Solution

Apply Stress Conditions

Acid/Base H₂O₂ Heat Light

Collect Samples
at Time Points

Analyze by Stability-
Indicating Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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